Cas no 1807173-19-8 (Methyl 3-cyano-4-fluoro-5-iodobenzoate)

• Product Name: Methyl 3-cyano-4-fluoro-5-iodobenzoate
• CAS No: 1807173-19-8
• MF: C₉H₅FINO₂
• MW: 305.044378042221
• CID: 4953097
• Update Time: 2025-10-20

Methyl 3-cyano-4-fluoro-5-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-4-fluoro-5-iodobenzoate

• Inchi： 1S/C9H5FINO2/c1-14-9(13)5-2-6(4-12)8(10)7(11)3-5/h2-3H,1H3
• InChI Key： IBFBRKSBQSXVGP-UHFFFAOYSA-N
• SMILES： IC1C(=C(C#N)C=C(C(=O)OC)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 2.2
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-cyano-4-fluoro-5-iodobenzoate

Exploring the Potential of Methyl 3-cyano-4-fluoro-5-iodobenzoate in Modern Chemistry

The compound Methyl 3-cyano-4-fluoro-5-iodobenzoate, identified by the CAS number 1807173-19-8, has emerged as a significant molecule in the field of organic synthesis and materials science. This compound, characterized by its unique combination of functional groups, including a methyl ester, cyano, fluoro, and iodo substituents on a benzoic acid backbone, has garnered attention due to its versatility and potential applications in drug discovery, electronic materials, and advanced chemical processes.

Recent studies have highlighted the importance of Methyl 3-cyano-4-fluoro-5-iodobenzoate as a key intermediate in the synthesis of bioactive compounds. Its structure allows for precise control over electronic properties and molecular interactions, making it an ideal candidate for designing molecules with specific pharmacological activities. Researchers have utilized this compound to develop novel anti-inflammatory agents and anticancer drugs, leveraging its ability to modulate cellular signaling pathways.

In the realm of materials science, Methyl 3-cyano-4-fluoro-5-i odobenzoate has been employed as a precursor for the synthesis of advanced polymers and organic semiconductors. The cyano and fluoro groups contribute to the molecule's high electron-withdrawing capacity, which is crucial for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent breakthroughs have demonstrated enhanced device performance when this compound is incorporated into conjugated polymer frameworks.

The synthesis of Methyl 3-cyano -4-fluoro -5-i odobenzoate involves a multi-step process that combines traditional organic reactions with modern catalytic techniques. Starting from a substituted benzoic acid derivative, researchers have optimized reaction conditions to achieve high yields and selectivity. The use of palladium catalysts in cross-coupling reactions has been particularly effective in constructing the iodo-substituted aromatic ring, a critical step in the molecule's formation.

From an environmental perspective, there is growing interest in understanding the ecological impact of compounds like Methyl 3-cyano -4-fluoro -5-i odobenzoate. Studies are underway to assess its biodegradability and potential toxicity to aquatic organisms. Preliminary findings suggest that while the compound exhibits moderate persistence in certain environments, its application can be managed through responsible chemical practices to minimize ecological risks.

In conclusion, Methyl 3-cyano -4-fluoro -5-i odobenzoate stands at the forefront of contemporary chemical research due to its unique properties and diverse applications. As ongoing investigations continue to uncover new avenues for its use, this compound is poised to play an increasingly important role in advancing both therapeutic development and materials innovation.